Cas no 1344704-47-7 (Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate)

• Product Name: Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate
• CAS No: 1344704-47-7
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5039207
• Update Time: 2026-02-28

Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate
• Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate

• Inchi： 1S/C14H18N2O3/c1-8-6-9(2)11-10(7-8)19-16-12(11)15-13(17)18-14(3,4)5/h6-7H,1-5H3,(H,15,16,17)
• InChI Key： ZHCYLOSQHWZVSP-UHFFFAOYSA-N
• SMILES： O(C(NC1C2=C(C=C(C)C=C2C)ON=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4

Additional information on Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate

Research Brief on Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate (CAS: 1344704-47-7): Recent Advances and Applications

In recent years, Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate (CAS: 1344704-47-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoxazole scaffold, has demonstrated potential in various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and antimicrobial activities. The purpose of this research brief is to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate, highlighting its efficient production through a multi-step process involving the condensation of 4,6-dimethylbenzo[d]isoxazole-3-amine with tert-butyl chloroformate. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. Furthermore, the research team employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compound.

Another significant development was reported in a 2023 study investigating the compound's mechanism of action. Researchers found that Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB and COX-2. These findings suggest its potential as a novel anti-inflammatory agent, with possible applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity in preclinical models.

In the context of anticancer research, a team from the National Cancer Institute recently evaluated the compound's efficacy against various cancer cell lines. Their results indicated that Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, a property that underscores its potential as a targeted therapeutic agent. Further studies are underway to explore its synergistic effects with existing chemotherapy drugs.

Beyond its therapeutic potential, Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate has also been investigated for its role in drug delivery systems. A 2024 study demonstrated its utility as a prodrug, capable of releasing active metabolites in a controlled manner under physiological conditions. This property could enhance the delivery and efficacy of poorly soluble drugs, addressing a significant challenge in pharmaceutical development.

In conclusion, Tert-Butyl (4,6-dimethylbenzo[d]isoxazol-3-yl)carbamate (CAS: 1344704-47-7) represents a promising candidate for further development in multiple therapeutic areas. Its versatile chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for both basic research and clinical applications. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The ongoing research underscores the importance of this compound in advancing the field of chemical biology and drug discovery.